Cas no 76049-48-4 (Methanone, (5-chloro-2-iodophenyl)phenyl-)

• Product Name: Methanone, (5-chloro-2-iodophenyl)phenyl-
• CAS No: 76049-48-4
• MF: C₁₃H₈ClIO
• MW: 342.559494972229
• CID: 538447
• PubChem ID: 12948262
• Update Time: 2025-04-19

Methanone, (5-chloro-2-iodophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-iodophenyl)-phenylmethanone
• Methanone, (5-chloro-2-iodophenyl)phenyl-
• 5-chloro- 2-iodobenzophenone
• DTXSID40513669
• 76049-48-4
• (5-Chloro-2-iodophenyl)(phenyl)methanone
• 5-chloro-2-iodobenzophenone
• AQDOLAWKRIYYAT-UHFFFAOYSA-N
• SCHEMBL10994311

• Inchi： 1S/C13H8ClIO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H
• InChI Key： AQDOLAWKRIYYAT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 341.93044
• Monoisotopic Mass: 341.93084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07